Cas no 1058484-83-5 (N-[(2-chlorophenyl)methyl]-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide)

• Product Name: N-[(2-chlorophenyl)methyl]-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide
• CAS No: 1058484-83-5
• MF: C₁₉H₁₆ClN₃O₂
• MW: 353.802243232727
• CID: 6221875
• PubChem ID: 25883841
• Update Time: 2025-10-21

N-[(2-chlorophenyl)methyl]-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-chlorophenyl)methyl]-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide
• N-(2-chlorobenzyl)-2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamide
• N-[(2-chlorophenyl)methyl]-2-(6-oxo-4-phenylpyrimidin-1-yl)acetamide
• AKOS024501245
• F5228-0122
• 1058484-83-5

• Inchi： 1S/C19H16ClN3O2/c20-16-9-5-4-8-15(16)11-21-18(24)12-23-13-22-17(10-19(23)25)14-6-2-1-3-7-14/h1-10,13H,11-12H2,(H,21,24)
• InChI Key： RZHZWMWARBLKMU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(CN1C=NC(C2C=CC=CC=2)=CC1=O)=O

Computed Properties

• Exact Mass: 353.0931045g/mol
• Monoisotopic Mass: 353.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.8Ų

Additional information on N-[(2-chlorophenyl)methyl]-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide

N-[(2-chlorophenyl)methyl]-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide: A Comprehensive Overview

The compound with CAS No. 1058484-83-5, known as N-[(2-chlorophenyl)methyl]-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of acetamides, which are widely used in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a complex arrangement of functional groups, including a chlorophenyl group, a dihydropyrimidine ring, and an acetamide moiety. These features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of dihydropyrimidine derivatives in drug discovery. The 1,6-dihydropyrimidine ring system is known for its ability to act as a scaffold for bioactive compounds. In particular, the presence of the 6-oxo group in this compound introduces additional electronic effects that enhance its interactions with biological targets. This makes it a promising candidate for research in the field of medicinal chemistry.

The synthesis of N-[(2-chlorophenyl)methyl]-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide involves a series of well-defined organic reactions. The starting materials typically include chlorobenzene derivatives and appropriate precursors for the dihydropyrimidine ring. The reaction sequence often includes nucleophilic substitutions, condensations, and oxidations to achieve the desired molecular architecture. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with recent advancements focusing on green chemistry approaches to minimize environmental impact.

In terms of applications, this compound has shown potential in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for treating various diseases. For instance, studies have demonstrated its ability to modulate enzyme activity and interact with cellular receptors, suggesting its role in therapeutic interventions. Additionally, its structural versatility makes it a valuable building block for constructing more complex molecules with enhanced biological activity.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure and electronic distribution, which are critical for predicting its behavior in different chemical environments. These studies have also highlighted the importance of stereochemistry in determining the compound's reactivity and selectivity.

The integration of experimental and computational methods has paved the way for novel applications of N-[(2-chlorophenyl)methyl]-2-(6 oxo 4 phenyl 1 6 dihydropyrimidin 1 yl)acetamide. For example, researchers have explored its use in catalysis, where its unique functional groups can facilitate specific chemical transformations. Furthermore, its stability under various conditions makes it suitable for use in high-throughput screening assays in drug discovery.

In conclusion, N [(2 chlorophenyl)methyl] 2 (6 oxo 4 phenyl 1 6 dihydropyrimidin 1 yl)acetamide is a multifaceted compound with significant potential across diverse fields. Its intricate structure and functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.